Potassium chlorate

Specification

• CAS No.: 3811-04-9
• Molecular Formula: ClHKO3
• Molecular Weight: 123.56 g/mol
• IUPAC Name: potassium;chlorate
• Standard InChI: InChI=1S/ClHO3.K/c2-1(3)4;/h(H,2,3,4)
• Standard InChI Key: LVEGNRYEXNXVGQ-UHFFFAOYSA-N
• Impurities: Potassium chlorate contains at least 99% KClO3 ... .
• SMILES: [O-]Cl(=O)=O.[K+]
• Canonical SMILES: OCl(=O)=O.[K]
• Boiling Point: 400 °C (decomposes)
• Colorform: Colorless, lustrous crystals or white granules or powder; White monoclinic crystals
• Melting Point: 680 °F (USCG, 1999); 368 °C

Introduction

Chemical Structure and Properties

Potassium chlorate is an ionic compound consisting of a potassium cation (K⁺) and a chlorate anion (ClO₃⁻). The chlorate ion exhibits pyramidal geometry, with the central chlorine atom bonded to three oxygen atoms. In its pure form, potassium chlorate appears as a white crystalline solid that is denser than water.

Physical Properties

The physical properties of potassium chlorate are well-documented and summarized in the following table:

Property	Value
Molecular Formula	KClO₃
Molecular Weight/Molar Mass	122.55 g/mol
Density	2.32-2.34 g/cm³
Melting Point	356 °C
Boiling Point	400 °C (decomposes)
Appearance	White crystalline solid
Taste	Cooling and saline
Bulk Density	1200-1400 kg/m³
Refractive Index	1.440
pH	5.6 (73g/l, H₂O, 20°C)
Dielectric Constant	5.1 (0.0°C)

Solubility

The solubility of potassium chlorate in water increases significantly with temperature, making it particularly useful in various applications requiring controlled dissolution:

Temperature (°C)	Solubility (g/100 mL water)
0	3.13
10	4.46
25	8.15
40	13.21
100	53.51
190	183
330	2930

Chemical Properties

Potassium chlorate demonstrates significant chemical reactivity, particularly as an oxidizing agent. Key chemical properties include:

• Strong oxidizing capabilities, particularly when in contact with combustible materials

• Forms flammable and potentially explosive mixtures with combustible substances

• Decomposes at approximately 400°C, releasing oxygen gas

• Incompatible with sulfuric acid, other acids, and organic materials

• Hygroscopic nature, absorbing moisture from the atmosphere

• When heated above its decomposition temperature, it breaks down to form potassium chloride and oxygen:
  2KClO₃ → 2KCl + 3O₂

Production Methods

Industrial Production

On an industrial scale, potassium chlorate is primarily produced through a salt metathesis reaction between sodium chlorate and potassium chloride:

NaClO₃ + KCl → NaCl + KClO₃

This reaction is driven by the relatively low solubility of potassium chlorate in water compared to sodium chlorate. The continuous precipitation of potassium chlorate shifts the equilibrium toward the product side according to Le Chatelier's Principle.

Electrolytic Method

Another significant production method involves the electrolysis of potassium chloride solutions:

• Direct electrolysis of aqueous KCl solutions, where elemental chlorine formed at the anode reacts with potassium hydroxide in situ

• More commonly, electrolysis of sodium chloride solution to form sodium chlorate, which is subsequently converted to potassium chlorate through ion exchange with potassium chloride

The electrolytic method has advantages in industrial settings, particularly when producing large quantities.

Alternative Synthesis Methods

Several alternative methods for potassium chlorate synthesis exist:

• Liebig Process: Passing chlorine into hot calcium hydroxide followed by addition of potassium chloride:
  6Ca(OH)₂ + 6Cl₂ → Ca(ClO₃)₂ + 5CaCl₂ + 6H₂O
  Ca(ClO₃)₂ + 2KCl → 2KClO₃ + CaCl₂

• Disproportionation Method: Formation through disproportionation in sodium hypochlorite solution:
  3NaOCl → 2NaCl + NaClO₃
  KCl + NaClO₃ → NaCl + KClO₃

• Hot Caustic Potash Method: Passing chlorine gas into a hot solution of potassium hydroxide:
  3Cl₂ + 6KOH → KClO₃ + 5KCl + 3H₂O

Applications and Uses

Industrial Applications

Potassium chlorate finds extensive use across various industries:

• Pulp and Paper Processing: Used as an oxidizing agent and in the production of chlorine dioxide for bleaching pulp

• Textile Industry: Applied in printing, dyeing, and finishing processes

• Chemical Manufacturing: Serves as a precursor in the production of other chemicals and as an oxidizing agent

• Mining and Explosives: Used in the formulation of commercial explosives and blasting agents

Agricultural Applications

In agriculture, potassium chlorate serves several important functions:

• Herbicide: Used as a non-selective herbicide for weed control

• Horticultural Applications: Particularly useful for inducing flowering in dimocarpus longan (longan fruit), enabling off-season fruit production

Recent Research Developments

High-Pressure Studies

Recent research has provided insights into the behavior of potassium chlorate under high-pressure conditions:

• A 2024 high-pressure X-ray diffraction study examined potassium chlorate at pressures up to 14.3 GPa in a diamond anvil cell at ambient temperature.

• Below 2 GPa, the sample decomposed rapidly in the presence of X-ray beams, releasing oxygen.

• Above 2 GPa (near the phase I → phase II transition), decomposition rates significantly decreased.

• Co-existence of mixed monoclinic (I) and rhombohedral (II) phases was observed near 2 GPa.

• At pressures beyond 4 GPa, X-ray diffraction patterns showed excellent fit to KClO₃ in the rhombohedral phase with space group R3m.

• No further phase transitions were observed with increasing pressure up to 14.3 GPa.

• Upon decompression to ambient pressure, the sample exhibited mixed phases I and II with minor decomposition products.

Market Research and Future Trends

The potassium chlorate market is experiencing notable developments:

• The global market has witnessed significant growth in 2024, with new applications emerging in water treatment and chemical synthesis sectors.

• Increasing demand for environmentally friendly solutions and rising safety awareness in industrial processes have driven the need for high-quality potassium chlorate.

• Technological advancements in production processes, particularly in electrochemical methods, have led to more efficient and environmentally friendly techniques.

• Future growth is expected from both established sectors and emerging applications in areas such as herbicides, pharmaceutical intermediates, and water treatment.

• The North American market shows promising growth opportunities due to increasing applications across various industries.